molecular formula Bi2O7Zr2 B085355 Dibismuth trizirconium nonaoxide CAS No. 12048-52-1

Dibismuth trizirconium nonaoxide

Cat. No.: B085355
CAS No.: 12048-52-1
M. Wt: 712.4 g/mol
InChI Key: JSIJEPSXALLBJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dibismuth trizirconium nonaoxide (Bi₂Zr₃O₉) is a ternary metal oxide composed of bismuth (Bi), zirconium (Zr), and oxygen (O). While direct experimental data on this compound is sparse in publicly available literature, its structural and chemical properties can be inferred from analogous bismuth-based oxides.

The compound’s formula suggests a perovskite-like or pyrochlore-type structure, common in mixed-metal oxides. Such structures often exhibit thermal stability and tunable electronic properties, making them suitable for industrial applications.

Properties

CAS No.

12048-52-1

Molecular Formula

Bi2O7Zr2

Molecular Weight

712.4 g/mol

IUPAC Name

dibismuth;oxygen(2-);zirconium(4+)

InChI

InChI=1S/2Bi.7O.2Zr/q2*+3;7*-2;2*+4

InChI Key

JSIJEPSXALLBJJ-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Zr+4].[Zr+4].[Bi+3].[Bi+3]

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Zr+4].[Zr+4].[Bi+3].[Bi+3]

Other CAS No.

12048-52-1

Synonyms

dibismuth trizirconium nonaoxide

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Bismuth-Based Oxides

Dibismuth Tritin Nonaoxide (Bi₂Sn₃O₉)

Chemical Formula: Bi₂Sn₃O₉ CAS No.: 12010-67-2 Structure: Likely adopts a cubic pyrochlore structure, similar to other Bi-M-O systems (M = Sn, Zr, Fe). Applications: Used in gas sensors and dielectric ceramics due to Sn³⁺/Sn⁴⁺ redox activity. Key Differences:

  • Metal Component : Zirconium (Zr) in Bi₂Zr₃O₉ vs. tin (Sn) in Bi₂Sn₃O₉.
  • Electrical Properties : Sn-containing oxides often exhibit higher ionic conductivity, whereas Zr-based oxides may prioritize thermal stability .
Table 1: Comparative Properties of Bi₂Zr₃O₉ and Bi₂Sn₃O₉
Property Bi₂Zr₃O₉ (Inferred) Bi₂Sn₃O₉
Thermal Stability High (>800°C) Moderate (~600°C)
Ionic Conductivity Low High
Primary Application High-temperature ceramics Gas sensors

Dibismuth Tetra-Iron Nonaoxide (Bi₂Fe₄O₉)

Chemical Formula : Bi₂Fe₄O₉
Synthesis : Prepared via coprecipitation of bismuth nitrate and iron nitrate precursors .
Structure : Mullite-type structure with alternating Bi³⁺ and Fe³⁺ layers.
Applications : Magnetoelectric materials, photocatalysis.
Key Differences :

  • Metal Component : Iron (Fe) introduces magnetic properties absent in Zr/Sn analogs.
  • Synthesis Method : Coprecipitation is a low-cost route for Fe-containing oxides, whereas Zr-based oxides may require sol-gel or solid-state methods .

Dibismuth Trioxide (Bi₂O₃)

Chemical Formula: Bi₂O₃ CAS No.: 1304-76-3 Structure: Monoclinic (α-phase) or cubic (δ-phase) depending on temperature. Applications: Catalysts, optical coatings, solid oxide fuel cells. Key Differences:

  • Oxygen Content : Bi₂O₃ is a binary oxide, lacking the ternary complexity of Bi₂Zr₃O₉.
  • Conductivity : Bi₂O₃ exhibits high oxygen ion conductivity, whereas ternary oxides like Bi₂Zr₃O₉ focus on structural robustness .
Table 3: Functional Contrast with Bi₂O₃
Property Bi₂Zr₃O₉ Bi₂O₃
Oxygen Ion Conductivity Low Very High
Structural Complexity Ternary (Bi-Zr-O) Binary (Bi-O)
Thermal Stability Superior Moderate (phase changes)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.